Cas no 351993-70-9 (Hederagenin bisdesmosides; Pentaglycosides, 3-O-[β-D-Xylopyranosyl-(1→3)-α-L-rhamnopyranosyl-(1→2)-α-L-arabinopyranoside], 28-O-[α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranosyl] ester)

Hederagenin bisdesmosides; Pentaglycosides, 3-O-[β-D-Xylopyranosyl-(1→3)-α-L-rhamnopyranosyl-(1→2)-α-L-arabinopyranoside], 28-O-[α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranosyl] ester structure

351993-70-9 structure

Product Name:Hederagenin bisdesmosides; Pentaglycosides, 3-O-[β-D-Xylopyranosyl-(1→3)-α-L-rhamnopyranosyl-(1→2)-α-L-arabinopyranoside], 28-O-[α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranosyl] ester

CAS No:351993-70-9

Molecular Formula:C₅₈H₉₄O₂₅

Molecular Weight:1191.35198163986

CID:6685069

Hederagenin bisdesmosides; Pentaglycosides, 3-O-[β-D-Xylopyranosyl-(1→3)-α-L-rhamnopyranosyl-(1→2)-α-L-arabinopyranoside], 28-O-[α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranosyl] ester Properties

Names and Identifiers

- InChIKey： YTZOMFBCPMYCET-UHFFFAOYSA-N
- Inchi： 1S/C58H94O25/c1-24-34(63)39(68)42(71)48(76-24)82-46-40(69)38(67)30(20-59)78-51(46)83-52(73)58-17-15-53(3,4)19-27(58)26-9-10-32-54(5)13-12-33(55(6,23-60)31(54)11-14-57(32,8)56(26,7)16-18-58)79-50-45(37(66)29(62)22-75-50)81-49-43(72)44(35(64)25(2)77-49)80-47-41(70)36(65)28(61)21-74-47/h9,24-25,27-51,59-72H,10-23H2,1-8H3
- SMILES： CC1C(O)C(O)C(O)C(OC2C(OC(C34CCC5(C(=CCC6C5(C)CCC5C6(CCC(C5(CO)C)OC5C(OC6C(O)C(OC7C(O)C(O)C(O)CO7)C(O)C(C)O6)C(O)C(O)CO5)C)C3CC(C)(C)CC4)C)=O)OC(CO)C(O)C2O)O1

Hederagenin bisdesmosides; Pentaglycosides, 3-O-[β-D-Xylopyranosyl-(1→3)-α-L-rhamnopyranosyl-(1→2)-α-L-arabinopyranoside], 28-O-[α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranosyl] ester Related Literature

1. A straightforward zinc-catalysed reduction of sulfoxides to sulfides†

Stephan Enthaler Catal. Sci. Technol., 2011,1, 104-110
2. Measurement of enthalpies and entropies of activation as a function of pairwise distance for the pairwise relative diffusion of SrI2 in water over lengthscales from 6 Å to 40 Å†

New J. Chem., 2022,46, 6174-6184
3. Exploring the crystal structure and properties of ytterbium orthoantimonate under high pressure†

Pablo Botella-Vives,Oscar Gomis,Enrico Bandiello,Catalin Popescu,Daniel Errandonea Dalton Trans., 2023,52, 14517-14526
4. One-step synthesis of trimetallic Pt–Pd–Ru nanodendrites as highly active electrocatalysts†

Victor Malgras,Pei He,Kunmiao Wang,Ali Aldalbahi,Saad M. Alshehri,Liang Wang RSC Adv., 2015,5, 31147-31152
5. Dynamics of water and template molecules in the interlayer space of a layered aluminophosphate. Experimental inelastic neutron scattering spectra and molecular dynamics simulated spectra

Phys. Chem. Chem. Phys., 1999,1, 5711-5715
6. Facile synthesis of glycerol carbonate via glycerolysis of urea catalysed by silicotungstates impregnated into MCM-41

Nilesh Narkhede,Anjali Patel RSC Adv., 2015,5, 52801-52808
7. Thermodynamically stable vesicle formation of biodegradable double mPEG-tailed amphiphiles with sulfonate head group†

Rita Ghosh,Joykrishna Dey,B. V. N. Phani Kumar RSC Adv., 2020,10, 32522-32531
8. Selective and general exhaustive cross-coupling of di-chloroarenes with a deficit of nucleophiles mediated by a Pd–NHC complex†

Benjamin J. Groombridge,Stephen M. Goldup,Igor Larrosa Chem. Commun., 2015,51, 3832-3834
9. Microtopographical assembly of cardiomyocytes†

Integr. Biol., 2011,3, 1011-1019
10. Modulating the generation of long-lived charge separated states exclusively from the triplet excited states in palladium porphyrin–fullerene conjugates†

Christopher O. Obondi,Gary N. Lim,Brittani Churchill,Prashanth K. Poddutoori,Francis D'Souza Nanoscale, 2016,8, 8333-8344

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351993-70-9 (Hederagenin bisdesmosides; Pentaglycosides, 3-O-[β-D-Xylopyranosyl-(1→3)-α-L-rhamnopyranosyl-(1→2)-α-L-arabinopyranoside], 28-O-[α-L-rhamnopyranosyl-(1→2)-β-D-glucopyranosyl] ester) Related Products

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